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Compound of Interest

Compound Name: (-)-Fucose-13C

Cat. No.: B12060246

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (-)-Fucose-13C, a stable isotope-labeled
form of the monosaccharide L-fucose. This document covers its chemical properties, with a
focus on the different isotopologues available, and details its applications in metabolic
research, particularly in the field of glycobiology and drug development. Experimental protocols
and relevant biological pathways are also described to provide a comprehensive resource for
laboratory use.

Quantitative Data of (-)-Fucose-13C Isotopologues

(-)-Fucose, also known as L-Fucose, is a deoxyhexose sugar that plays a critical role in various
biological processes, including cell adhesion, signaling, and immune responses.[1] The 13C-
labeled versions of L-fucose are invaluable tools for tracing its metabolic fate. The CAS number
and molecular weight of (-)-Fucose-13C vary depending on the position and number of carbon-
13 atoms incorporated into the molecule. Below is a summary of the common isotopologues.

Molecular Weight (

Common Name CAS Number Molecular Formula
g/mol )

L-Fucose-1-13C 83379-38-8 165.15 BBCCsH120s5

L-[6-13C]fucose 478518-51-3 165.15 BCCs5H1205

L-Fucose-13C6 478518-52-4 170.11 13CeH1205
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Note: The term "(-)-Fucose-13C" can be ambiguous. Researchers should specify the exact
isotopologue when ordering or reporting results.

Experimental Applications and Protocols

The primary application of (-)-Fucose-13C is in metabolic labeling studies, which allow
researchers to trace the incorporation of fucose into glycoconjugates and to quantify metabolic
fluxes.

13C-Metabolic Flux Analysis (13C-MFA)

13C-MFA is a powerful technique used to quantify the rates (fluxes) of intracellular metabolic
pathways. By supplying cells with a 13C-labeled substrate, such as a specific isotopologue of
fucose, researchers can track the distribution of the 13C label into various metabolites.[2][3]
This information, combined with mass spectrometry (MS) or nuclear magnetic resonance
(NMR) analysis and computational modeling, provides a detailed map of cellular metabolism.[2]

[4]
Experimental Protocol Outline for 13C-MFA using L-Fucose-13C:
e Cell Culture: Cells of interest are cultured in a defined medium.

o Tracer Experiment: The standard fucose in the medium is replaced with a known
concentration of the desired L-Fucose-13C isotopologue. The cells are grown until they
reach a metabolic and isotopic steady state.[5]

o Metabolite Extraction: Intracellular metabolites are extracted from the cells. For analysis of
fucosylated glycans, proteins may be harvested and subjected to hydrolysis to release the
monosaccharides.

 |sotopic Labeling Measurement: The extracted metabolites are analyzed by MS or NMR to
determine the mass isotopologue distribution (MID), which reveals the extent and position of
13C incorporation.[6]

e Flux Estimation: The MID data is fed into a metabolic model to computationally estimate the
intracellular metabolic fluxes.[3]
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o Statistical Analysis: A statistical analysis is performed to assess the goodness-of-fit and to
determine the confidence intervals of the estimated fluxes.[7]

Metabolic Labeling of Fucosylated Glycoproteins

This technique is used to identify and characterize fucosylated glycoproteins. While often
performed with fucose analogs bearing reporter tags (like alkynes or azides for click chemistry),
13C-labeled fucose can be used to specifically track the incorporation of fucose into
glycoproteins via mass spectrometry.[8][9][10]

Experimental Protocol Outline for Metabolic Labeling:

o Cell Culture and Labeling: Cells are cultured in a medium containing the L-Fucose-13C
isotopologue for a defined period.

o Protein Extraction and Glycoprotein Enrichment: Total proteins are extracted from the cells.
Fucosylated glycoproteins can be enriched using lectin affinity chromatography.

» Proteolysis and Glycan Release: The proteins are digested into peptides, and the N-linked or
O-linked glycans are enzymatically or chemically released.

o Mass Spectrometry Analysis: The released glycans or the glycopeptides are analyzed by
high-resolution mass spectrometry to identify the glycans that have incorporated the 13C
label and to pinpoint the sites of fucosylation.[11]

Signaling and Metabolic Pathways

L-fucose is metabolized through two main pathways: the de novo synthesis pathway and the
salvage pathway. Understanding these pathways is crucial for designing and interpreting
metabolic labeling experiments with (-)-Fucose-13C.

Fucose Metabolism Pathways

The de novo pathway synthesizes GDP-L-fucose from GDP-D-mannose. The salvage pathway
utilizes free L-fucose from the extracellular environment or from lysosomal degradation of
glycoconjugates, converting it to GDP-L-fucose.[12] L-Fucose-13C supplied to cells is primarily
metabolized through the salvage pathway.
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Fucose metabolism pathways.

Experimental Workflow for 13C-MFA

The following diagram illustrates a typical workflow for a 13C-Metabolic Flux Analysis

experiment.
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13C-Metabolic Flux Analysis workflow.

Conclusion

(-)-Fucose-13C is a versatile and powerful tool for researchers in glycobiology, metabolic
engineering, and drug development. Its use in metabolic flux analysis and metabolic labeling
studies provides detailed insights into the complex roles of fucose in cellular processes. The
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choice of the specific 13C-isotopologue is critical and should be based on the experimental
goals. The protocols and pathways outlined in this guide provide a solid foundation for the
successful application of (-)-Fucose-13C in research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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